Cas no 1805078-77-6 (Methyl 4-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 4-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1805078-77-6
• MF: C₁₀H₈F₄INO₃
• MW: 393.073509216309
• CID: 4835964
• Update Time: 2025-06-08

Methyl 4-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H8F4INO3/c1-18-8(17)2-7-9(19-10(12,13)14)5(3-11)6(15)4-16-7/h4H,2-3H2,1H3
• InChI Key： GOFABXYJXGELJW-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC(=O)OC)C(=C1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate

Methyl 4-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805078-77-6): An Overview

Methyl 4-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805078-77-6) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, often referred to as a fluorinated pyridine acetate, is characterized by the presence of a fluoromethyl group, an iodine atom, and a trifluoromethoxy substituent, all of which contribute to its distinct chemical and biological properties.

The synthesis of Methyl 4-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate involves a series of well-defined chemical reactions, including the introduction of fluorine and iodine atoms through selective substitution and the formation of the pyridine ring. The presence of these functional groups not only enhances the compound's stability but also imparts specific pharmacological activities that are of interest in various therapeutic areas.

Recent studies have highlighted the potential of Methyl 4-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate in the development of novel drugs for treating diseases such as cancer and neurodegenerative disorders. The iodine atom, in particular, is known for its ability to facilitate radiolabeling, making this compound a promising candidate for use in diagnostic imaging and targeted therapy. Additionally, the trifluoromethoxy group enhances lipophilicity, which can improve the compound's ability to cross biological membranes and reach target sites within the body.

In terms of its biological activity, Methyl 4-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate has been shown to exhibit potent inhibitory effects on specific enzymes and receptors. For instance, it has demonstrated significant activity against kinases involved in cell proliferation and survival pathways, which are often dysregulated in cancer cells. This makes it a valuable lead compound for further optimization and development into therapeutic agents.

The structural versatility of Methyl 4-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate also allows for the exploration of various derivatives through chemical modifications. Researchers have successfully synthesized analogs with altered substituents on the pyridine ring or different ester functionalities, leading to compounds with improved pharmacokinetic properties and enhanced therapeutic efficacy. These derivatives are currently being evaluated in preclinical studies to assess their safety and effectiveness.

Beyond its direct therapeutic applications, Methyl 4-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate serves as an important tool in chemical biology research. Its unique structure enables it to act as a probe for studying protein-protein interactions and signaling pathways within cells. By understanding how this compound interacts with specific biomolecules, scientists can gain insights into disease mechanisms and identify new targets for drug development.

In conclusion, Methyl 4-(fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805078-77-6) represents a significant advancement in the field of medicinal chemistry. Its multifaceted properties make it a valuable asset in both drug discovery and fundamental research. As ongoing studies continue to uncover new applications and optimize its performance, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.